Cas no 108561-87-1 (12-Oxo-6,7,8,9,10,12-hexahydroazepino2,1-bquinazoline-3-carboxylic Acid)

• Product Name: 12-Oxo-6,7,8,9,10,12-hexahydroazepino2,1-bquinazoline-3-carboxylic Acid
• CAS No: 108561-87-1
• MF: C₁₄H₁₄N₂O₃
• MW: 258.272563457489
• MDL: MFCD04621705
• CID: 128062
• PubChem ID: 2394058
• Update Time: 2025-10-30

12-Oxo-6,7,8,9,10,12-hexahydroazepino2,1-bquinazoline-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• Azepino[2,1-b]quinazoline-3-carboxylicacid, 6,7,8,9,10,12-hexahydro-12-oxo-
• 12-OXO-6,7,8,9,10,12-HEXAHYDRO-AZEPINO[2,1-B]QUINAZOLINE-3-CARBOXYLIC ACID
• 12-oxo-7,8,9,10-tetrahydro-6H-azepino[2,1-b]quinazoline-3-carboxylic acid
• Azepino[2,1-b]quinazoline-3-carboxylicacid,6,7,8,9,10,12-hexahydro-12-oxo
• EN300-00873
• 6,7,8,9,10,12-Hexahydro-12-oxoazepino[2,1-b]quinazoline-3-carboxylic acid
• 12-oxo-6,7,8,9,10,12-hexahydro-azepino[2,1-b]quinazoline-3-carboxylic acid, AldrichCPR
• 12-oxo-6,7,8,9,10,12-hexahydroazepino[2,1-b]quinazoline-3-carboxylic acid
• 12-oxo-6,7,8,9,10,12-hexahydroazepino[2,1-b]quinazoline-3-carboxylicacid
• MFCD04621705
• 108561-87-1
• CHEMBL287920
• AKOS000121767
• CS-0218405
• Z56964332
• DTXSID20368472
• 12-oxo-6H,7H,8H,9H,10H,12H-azepino[2,1-b]quinazoline-3-carboxylic acid
• 12-OXO-6H,7H,8H,9H,10H-AZEPINO[2,1-B]QUINAZOLINE-3-CARBOXYLIC ACID
• STK351025
• G56330
• BBL040763
• 12-Oxo-6,7,8,9,10,12-hexahydroazepino2,1-bquinazoline-3-carboxylic Acid

• MDL： MFCD04621705
• Inchi： 1S/C14H14N2O3/c17-13-10-6-5-9(14(18)19)8-11(10)15-12-4-2-1-3-7-16(12)13/h5-6,8H,1-4,7H2,(H,18,19)
• InChI Key： QBMVXMQGHLNPHJ-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC(C(=O)O)=CC=2N=C2CCCCCN21

Computed Properties

• Exact Mass: 258.10000
• Monoisotopic Mass: 257.092617
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.8
• XLogP3: 1.2

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: 276-278 °C
• Boiling Point: 503.9°Cat760mmHg
• Flash Point: 258.6°C
• Refractive Index: 1.693
• PSA: 72.19000
• LogP: 1.82110
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

12-Oxo-6,7,8,9,10,12-hexahydroazepino2,1-bquinazoline-3-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 12-Oxo-6,7,8,9,10,12-hexahydroazepino2,1-bquinazoline-3-carboxylic Acid

Recent Advances in the Study of 12-Oxo-6,7,8,9,10,12-hexahydroazepino[2,1-b]quinazoline-3-carboxylic Acid (CAS: 108561-87-1)

The compound 12-Oxo-6,7,8,9,10,12-hexahydroazepino[2,1-b]quinazoline-3-carboxylic Acid (CAS: 108561-87-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical relevance.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel heterocyclic compounds with potential pharmacological properties. Its structure, featuring a fused azepinoquinazoline core, offers a versatile scaffold for further chemical modifications. Researchers have explored its utility in the development of kinase inhibitors, particularly targeting cancer-related pathways. The carboxylic acid moiety at the 3-position provides a handle for further derivatization, enabling the creation of prodrugs or conjugates with improved bioavailability.

In terms of biological activity, preliminary in vitro studies have demonstrated that derivatives of 12-Oxo-6,7,8,9,10,12-hexahydroazepino[2,1-b]quinazoline-3-carboxylic Acid exhibit promising inhibitory effects against various cancer cell lines. Mechanistic studies suggest that these compounds may interfere with cell cycle progression and induce apoptosis through modulation of key signaling pathways. The compound's potential as a multi-targeted agent is particularly intriguing, as it may offer advantages over single-target therapies in complex diseases like cancer.

Recent synthetic approaches to 108561-87-1 have focused on improving yield and scalability while maintaining high purity. Novel catalytic methods have been developed that significantly reduce reaction times and byproduct formation. These advancements are crucial for enabling larger-scale production, which will be necessary for further preclinical and clinical evaluation. Analytical techniques such as HPLC-MS and NMR spectroscopy have been optimized to ensure accurate characterization of the compound and its derivatives.

From a drug development perspective, researchers are investigating the pharmacokinetic properties of 12-Oxo-6,7,8,9,10,12-hexahydroazepino[2,1-b]quinazoline-3-carboxylic Acid derivatives. Early ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) studies suggest that while the parent compound has moderate bioavailability, strategic modifications can significantly improve its pharmacokinetic profile. These findings are guiding the design of second-generation analogs with enhanced therapeutic potential.

The compound's potential extends beyond oncology, with emerging evidence suggesting applications in neurological disorders and inflammatory conditions. Its ability to modulate various enzymatic processes makes it a valuable tool compound for probing biological pathways and validating new drug targets. Collaborative efforts between academic institutions and pharmaceutical companies are accelerating the translation of these discoveries into potential therapeutic candidates.

In conclusion, 12-Oxo-6,7,8,9,10,12-hexahydroazepino[2,1-b]quinazoline-3-carboxylic Acid (108561-87-1) represents a promising scaffold in medicinal chemistry with diverse therapeutic potential. Ongoing research continues to uncover new applications and optimize its properties for clinical development. As understanding of its mechanism of action deepens and synthetic methodologies improve, this compound is poised to make significant contributions to the development of novel therapeutics in multiple disease areas.